3-(4-Methylphenyl)phenylZinc bromide

• Molecular Formula: C13H11BrZn
• Molecular Weight: 312.5 g/mol
• IUPAC Name: bromozinc(1+);1-methyl-4-phenylbenzene
• InChI: InChI=1S/C13H11.BrH.Zn/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12;;/h2-3,5-10H,1H3;1H;/q-1;;+2/p-1
• InChI Key: PWNHQNJVRAZTRN-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C[C-]=C2.[Zn+]Br

Description

3-(4-Methylphenyl)phenylZinc bromide is an organozinc compound commonly utilized in cross-coupling reactions, such as Negishi couplings, to synthesize biaryl structures. Organozinc reagents are prized for their moderate reactivity, functional group tolerance, and compatibility with diverse catalytic systems. The compound’s structure features a zinc atom bonded to a bromine ligand and a biphenyl moiety substituted with a methyl group at the para position of one aromatic ring. This substitution enhances steric and electronic properties, influencing its reactivity in organic transformations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 3-(4-METHYLPHENYL)PHENYLZINC BROMIDE typically involves the reaction of 4-bromotoluene with phenylzinc bromide. The reaction is carried out in the presence of a catalyst, often a palladium complex, under an inert atmosphere to prevent oxidation. The reaction conditions usually include a temperature range of 0-25°C and a reaction time of several hours.

Industrial Production Methods

On an industrial scale, the production of 3-(4-METHYLPHENYL)PHENYLZINC BROMIDE follows similar synthetic routes but with optimized conditions for large-scale synthesis. This includes the use of continuous flow reactors to ensure consistent product quality and yield. The reaction is carefully monitored to maintain the desired concentration of 0.25 M in THF.

Chemical Reactions Analysis

Types of Reactions

3-(4-METHYLPHENYL)PHENYLZINC BROMIDE undergoes various types of reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the zinc-bromide bond is replaced by other nucleophiles.

Coupling Reactions: It is commonly used in cross-coupling reactions such as Negishi coupling, where it reacts with organic halides to form new carbon-carbon bonds.

Common Reagents and Conditions

Catalysts: Palladium or nickel complexes are often used as catalysts.

Solvents: Tetrahydrofuran (THF) is the preferred solvent due to its ability to stabilize the organozinc compound.

Temperature: Reactions are typically carried out at room temperature or slightly elevated temperatures.

Major Products

The major products formed from these reactions are typically biaryl compounds, which are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and organic materials.

Scientific Research Applications

3-(4-METHYLPHENYL)PHENYLZINC BROMIDE has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of complex organic molecules, particularly in the formation of carbon-carbon bonds.

Biology: It can be used to modify biological molecules, aiding in the study of biochemical pathways.

Medicine: It is involved in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Industry: It is used in the production of fine chemicals, polymers, and materials science research.

Mechanism of Action

The mechanism by which 3-(4-METHYLPHENYL)PHENYLZINC BROMIDE exerts its effects involves the transfer of the phenyl group from the zinc atom to an electrophilic carbon atom in the substrate. This process is facilitated by the catalyst, which activates the substrate and stabilizes the transition state. The molecular targets are typically organic halides or other electrophilic compounds, and the pathways involved include oxidative addition and reductive elimination steps.

Comparison with Similar Compounds

Comparison with Similar Organozinc and Aromatic Bromide Compounds

Table 1: Key Properties of Relevant Compounds

Compound	Molecular Formula	CAS RN	Key Features	Reactivity/Applications
4-Methylsulfonylbenzyl bromide	C₈H₉BrO₂S	53606-06-7	Sulfonyl group enhances electrophilicity; mp 82–86°C	Alkylating agent in nucleophilic substitutions
Urea derivatives (Patent EP)	Varies	Not specified	Toluenesulfonyloxy groups improve solubility and stability in urea backbones	Polymer synthesis, catalysis
Hypothetical: 3-(4-Methylphenyl)phenylZinc bromide	C₁₃H₁₁BrZn	Not available	Methyl-substituted biphenyl enhances steric bulk; zinc center enables coupling	Cross-coupling reactions (e.g., Negishi)

Key Comparisons

• Electronic Effects: Unlike sulfonyl-containing bromides (e.g., 4-Methylsulfonylbenzyl bromide), which are highly electrophilic, organozinc reagents like 3-(4-Methylphenyl)phenylZinc bromide act as nucleophiles due to the zinc center. The methyl group on the biphenyl moiety likely moderates electron density, reducing oxidative side reactions compared to unsubstituted analogs .
• This contrasts with smaller substituents (e.g., methoxy or ethyl in urea derivatives), which prioritize electronic modulation over steric effects .
• Thermal Stability: While 4-Methylsulfonylbenzyl bromide has a defined melting point (82–86°C), organozinc reagents typically require low-temperature handling due to air and moisture sensitivity. No thermal data for 3-(4-Methylphenyl)phenylZinc bromide is available in the evidence.

Research Findings and Limitations

Catalogs like Kanto Reagents’ emphasize commercial availability and basic physical properties (e.g., melting points) for sulfonyl bromides , but organozinc compounds are often prepared in situ due to their instability.

Critical Knowledge Gaps:

• No direct reactivity data (e.g., coupling efficiency, substrate scope) for 3-(4-Methylphenyl)phenylZinc bromide.
• Limited comparative studies with analogs like 3-PhenylphenylZinc bromide or 4-Methoxy-substituted variants.